Cas no 163163-23-3 (Chromanol 293B)

Chromanol 293B is a selective inhibitor of the slow delayed rectifier potassium current (IKs), primarily targeting the KCNQ1/KCNE1 channel complex. Its high specificity makes it a valuable tool in cardiovascular research, particularly for studying cardiac repolarization and arrhythmia mechanisms. The compound exhibits excellent potency and stability under physiological conditions, ensuring reliable experimental results. Chromanol 293B is widely used in electrophysiological studies to elucidate the role of IKs in action potential duration and its modulation by pharmacological agents. Its well-characterized inhibitory profile supports its application in both in vitro and ex vivo models, contributing to advancements in cardiac electrophysiology and drug discovery.

Chromanol 293B structure

Product Name:Chromanol 293B

CAS No:163163-23-3

MF:C₁₅H₂₀N₂O₄S

MW:324.395302772522

CID:142771

PubChem ID:329775012

Update Time:2025-08-03

Chromanol 293B Chemical and Physical Properties

Names and Identifiers

- Ethanesulfonamide,N-[(3R,4S)-6-cyano-3,4-dihydro-3-hydroxy-2,2-dimethyl-2H-1-benzopyran-4-yl]-N-methyl-,rel-
- CHROMANOL 293B
- Ethanesulfonamide,N-[(3R,4S)-6-cyano-3,4-dihydro-3-hydroxy-2,2-dimethyl-2H-1-benzopyran-4-yl]-...
- N-[(3R,4S)-6-cyano-3-hydroxy-2,2-dimethyl-3,4-dihydrochromen-4-yl]-N-methylethanesulfonamide
- 293B Cpd
- 6-cyano-4-(N-ethylsulfonyl-N-methylamino)-3-hydroxy-2,2-dimethylchromane
- AC1L3TID
- CHEMBL434045
- Ethanesulfonamide, N-((3R,4S)-6-cyano-3,4-dihydro-3-hydroxy-2,2-dimethyl-2H-1-benzopyran-4-yl)-N-methyl-, rel-
- LS-185874
- SureCN4292064
- trans-N-[6-Cyano-3,4-dihydro-3-hydroxy-2,2-dimethyl-2H-1-benzopyran-4-yl]-N-methyl-ethanesulfonamide
- Chromanol 293B
- Inchi： 1S/C15H20N2O4S/c1-5-22(19,20)17(4)13-11-8-10(9-16)6-7-12(11)21-15(2,3)14(13)18/h6-8,13-14,18H,5H2,1-4H3/t13-,14+/m0/s1
- InChI Key： HVSJHHXUORMCGK-UONOGXRCSA-N
- SMILES： S(CC)(N(C)[C@H]1C2C=C(C#N)C=CC=2OC(C)(C)[C@@H]1O)(=O)=O

Computed Properties

Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 560
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.9

Experimental Properties

Color/Form: White solid
Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.094 g/l) (25 º C),
Solubility: Soluble in DMSO

Chromanol 293B Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H312-H332
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： 7/9-36/37
Hazardous Material Identification：
Storage Condition：−20°C
Risk Phrases：R20/21/22
Safety Term：S36/37-7/9

Chromanol 293B Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C433223-1mg	Chromanol 293B	163163-23-3		1mg	$ 65.00	2022-06-06
TRC	C433223-2.5mg	Chromanol 293B	163163-23-3		2.5mg	$ 130.00	2022-06-06
TRC	C433223-5mg	Chromanol 293B	163163-23-3		5mg	$ 230.00	2022-06-06
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci4668-1mg	Chromanol 293B	163163-23-3	98%	1mg	￥377.00	2023-09-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci4668-5mg	Chromanol 293B	163163-23-3	98%	5mg	￥1328.00	2023-09-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci4668-10mg	Chromanol 293B	163163-23-3	98%	10mg	￥1952.00	2023-09-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci4668-50mg	Chromanol 293B	163163-23-3	98%	50mg	￥6804.00	2023-09-10
Axon Medchem	1294-10 mg	Chromanol 293B	163163-23-3	99%	10mg	€100.00	2023-07-10
Axon Medchem	1294-50 mg	Chromanol 293B	163163-23-3	99%	50mg	€400.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-203889-10mg	Chromanol 293B,	163163-23-3	≥98%	10mg	￥1279.00	2023-09-05